Cas no 902018-27-3 (7-chloro-2-(6-methylpyridin-2-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 7-chloro-2-(6-methylpyridin-2-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 902018-27-3
• MF: C₂₂H₁₄ClN₃O₃
• MW: 403.817863941193
• CID: 5425829
• Update Time: 2025-07-19

7-chloro-2-(6-methylpyridin-2-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2-(6-methylpyridin-2-yl)-1-pyridin-4-yl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• 7-chloro-2-(6-methylpyridin-2-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

• Inchi： 1S/C22H14ClN3O3/c1-12-3-2-4-17(25-12)26-19(13-7-9-24-10-8-13)18-20(27)15-11-14(23)5-6-16(15)29-21(18)22(26)28/h2-11,19H,1H3
• InChI Key： ORJMRVGNPXRCKC-UHFFFAOYSA-N
• SMILES： N1(C2=NC(C)=CC=C2)C(C2C=CN=CC=2)C2C(=O)C3=CC(Cl)=CC=C3OC=2C1=O

Additional information on 7-chloro-2-(6-methylpyridin-2-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Comprehensive Analysis of 7-chloro-2-(6-methylpyridin-2-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 902018-27-3)

The compound 7-chloro-2-(6-methylpyridin-2-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione, identified by its CAS No. 902018-27-3, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and material science applications. Its intricate structure, featuring a chromeno[2,3-c]pyrrole core substituted with chloro, methylpyridinyl, and pyridinyl groups, has garnered attention for its unique electronic and steric properties. Researchers are increasingly exploring its role in small-molecule drug development, particularly in targeting protein-protein interactions and enzyme modulation.

In recent years, the demand for highly functionalized heterocycles like 7-chloro-2-(6-methylpyridin-2-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione has surged due to their versatility in medicinal chemistry. This compound’s multi-ring system and electron-rich moieties make it a promising candidate for designing kinase inhibitors or GPCR ligands, aligning with current trends in precision medicine. Notably, its pyridine and pyrrole components are frequently discussed in AI-driven drug discovery platforms, reflecting its relevance in computational chemistry and QSAR modeling.

From a synthetic perspective, the preparation of CAS No. 902018-27-3 involves advanced palladium-catalyzed cross-coupling and cyclization strategies, topics widely searched in academic and industrial forums. Its solubility profile and stability under physiological conditions are critical for formulation scientists, addressing common queries about bioavailability optimization. Additionally, the compound’s fluorescence properties—attributed to its conjugated chromenopyrrole system—have sparked interest in bioimaging and sensor development, bridging gaps between chemistry and biotechnology.

Environmental and green chemistry considerations are also pivotal when discussing 902018-27-3. Researchers emphasize atom-efficient synthesis and catalytic recycling methods to reduce waste, resonating with global sustainability goals. The compound’s low toxicity profile (as per preliminary studies) further enhances its appeal for biocompatible applications, a trending topic in nanomedicine and drug delivery systems.

In summary, 7-chloro-2-(6-methylpyridin-2-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione exemplifies the convergence of structural complexity and functional adaptability. Its interdisciplinary applications—from therapeutic agent design to advanced materials—position it as a compound of enduring scientific and commercial value. Future studies may focus on its structure-activity relationships (SAR) and scalable production, key areas of interest in both peer-reviewed literature and patent landscapes.